N'-[(Z)-(3-nitrophenyl)methylidene]-9H-xanthene-9-carbohydrazide

• Molecular Formula: C21H15N3O4
• Molecular Weight: 373.4 g/mol
• IUPAC Name: N-[(Z)-(3-nitrophenyl)methylideneamino]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C21H15N3O4/c25-21(23-22-13-14-6-5-7-15(12-14)24(26)27)20-16-8-1-3-10-18(16)28-19-11-4-2-9-17(19)20/h1-13,20H,(H,23,25)/b22-13-
• InChI Key: ZTYOAKYQUFZNFC-XKZIYDEJSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)N/N=C\C4=CC(=CC=C4)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)NN=CC4=CC(=CC=C4)[N+](=O)[O-]

Description

N’-[(Z)-(3-nitrophenyl)methylidene]-9H-xanthene-9-carbohydrazide is a Schiff base hydrazone compound Schiff bases are compounds typically formed by the condensation of primary amines with carbonyl compounds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(Z)-(3-nitrophenyl)methylidene]-9H-xanthene-9-carbohydrazide typically involves the condensation reaction between 3-nitrobenzaldehyde and 9H-xanthene-9-carbohydrazide. The reaction is usually carried out in an ethanol solvent under reflux conditions . The reaction mixture is heated for several hours to ensure complete condensation, and the product is then purified by recrystallization.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N’-[(Z)-(3-nitrophenyl)methylidene]-9H-xanthene-9-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH₃) or potassium hydroxide (KOH).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amino derivative, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

N’-[(Z)-(3-nitrophenyl)methylidene]-9H-xanthene-9-carbohydrazide has several applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form stable complexes with transition metals.

Medicine: It may have pharmacological applications due to its ability to form complexes with metal ions, which can act as enzyme inhibitors.

Industry: The compound can be used in the development of new materials with specific properties, such as fluorescence or catalytic activity.

Mechanism of Action

The mechanism of action of N’-[(Z)-(3-nitrophenyl)methylidene]-9H-xanthene-9-carbohydrazide involves its ability to form stable complexes with metal ions. These complexes can interact with biological molecules, potentially inhibiting enzyme activity or altering biochemical pathways. The molecular targets and pathways involved depend on the specific metal ion and the biological context .

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-(2,5-dimethoxyphenyl)methylidene]biphenyl-4-carbohydrazide
• N’-[(E)-(4-fluorophenyl)methylidene]biphenyl-4-carbohydrazide

Uniqueness

N’-[(Z)-(3-nitrophenyl)methylidene]-9H-xanthene-9-carbohydrazide is unique due to the presence of the nitro group, which can undergo various chemical transformations, and the xanthene moiety, which imparts specific structural and electronic properties. These features make it a versatile compound for various applications in scientific research.